Cas no 89570-15-0 (1,2,4-Dithiazolidin-3-one, 4-[(3-fluorophenyl)methyl]-5-thioxo-)

• Product name: 1,2,4-Dithiazolidin-3-one, 4-[(3-fluorophenyl)methyl]-5-thioxo-
• CAS No: 89570-15-0
• MF: C₉H₆FNOS₃
• MW: 259.343441486359
• CID: 596092
• PubChem ID: 13272989

1,2,4-Dithiazolidin-3-one, 4-[(3-fluorophenyl)methyl]-5-thioxo- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Dithiazolidin-3-one, 4-[(3-fluorophenyl)methyl]-5-thioxo-
• 4-[(3-fluorophenyl)methyl]-5-sulfanylidene-1,2,4-dithiazolidin-3-one
• 89570-15-0
• DTXSID60533864

• Inchi： InChI=1S/C9H6FNOS3/c10-7-3-1-2-6(4-7)5-11-8(12)14-15-9(11)13/h1-4H,5H2
• InChI Key： GPAUZDFHADMPHV-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)F)CN2C(=O)SSC2=S

Computed Properties

• Exact Mass: 258.95955550g/mol
• Monoisotopic Mass: 258.95955550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103Ų
• XLogP3: 2.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes